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Compound of Interest

Compound Name: 4-Cyano-2-methylbenzoic acid

Cat. No.: B1589861 Get Quote

An In-Depth Technical Guide to 4-Cyano-2-methylbenzoic Acid

Executive Summary
4-Cyano-2-methylbenzoic acid (CAS No. 1975-53-7) is a highly versatile aromatic carboxylic

acid derivative that serves as a critical building block in modern organic synthesis.[1] Its unique

trifunctional structure, featuring a carboxylic acid, a nitrile group, and a methyl group on a

benzene ring, makes it a valuable precursor for the synthesis of complex molecules. This guide

provides a comprehensive technical overview of its properties, synthesis, characterization, and

applications, with a particular focus on its utility for professionals in the fields of pharmaceutical

research and drug development.

Introduction: A Key Intermediate in Chemical
Synthesis
4-Cyano-2-methylbenzoic acid is a specialized organic compound distinguished by a benzoic

acid core substituted with a cyano (-C≡N) group at the 4-position and a methyl (-CH₃) group at

the 2-position.[1] This arrangement of functional groups imparts a unique reactivity profile,

making it an important intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

The carboxylic acid allows for amide bond formation and other classical transformations, while

the nitrile group can be hydrolyzed, reduced, or converted into other functional groups,

providing a key handle for molecular elaboration. Its role as a molecular scaffold is crucial in

building the core structures of various biologically active compounds.
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The compound typically appears as a white to off-white crystalline solid.[1] It exhibits low

solubility in water but is soluble in common organic solvents like ethanol and acetone.[1]

Understanding its properties is fundamental to its effective use in synthesis and ensuring safe

laboratory handling.

Table 1: Physicochemical Properties of 4-Cyano-2-
methylbenzoic acid

Property Value Source(s)

CAS Number 1975-53-7 [2][3][4]

Molecular Formula C₉H₇NO₂ [2][3][5]

Molecular Weight 161.16 g/mol [2][5]

IUPAC Name 4-cyano-2-methylbenzoic acid [5]

Appearance
White to off-white crystalline

solid
[1]

Purity Typically ≥95% [3]

SMILES
CC1=C(C=CC(=C1)C#N)C(=O

)O
[5]

InChIKey
NIDKGLRXRBFGEN-

UHFFFAOYSA-N
[5]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Hazard H315 Causes skin irritation [3]

Hazard H319
Causes serious eye

irritation
[3]

Hazard H335
May cause respiratory

irritation
[3]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray

[3]

Precautionary P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[3]

Safe Handling and Storage: Handle in accordance with good industrial hygiene and safety

practices.[6][7] Use in a well-ventilated area and wear appropriate personal protective

equipment (PPE), including gloves and safety goggles.[8][9] Store in a tightly closed container

in a dry, cool, and well-ventilated place.[9][10] The compound is stable under normal conditions

but should be kept away from strong oxidizing agents, acids, and bases.[6][11]

Synthesis and Mechanistic Insight
The synthesis of 4-Cyano-2-methylbenzoic acid often involves the transformation of a

precursor molecule where the cyano or carboxylic acid group is introduced in a later step. A

common conceptual pathway involves the conversion of a carboxylic acid to an amide, followed

by dehydration to form the nitrile.

Below is a diagram illustrating a generalized synthetic workflow for producing a cyano-benzoic

acid derivative from a benzoic acid precursor, a common strategy in organic chemistry.
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Conceptual Synthesis Workflow
Starting Material

(e.g., 2-Methyl-4-aminobenzoic acid)

Amide Formation

 1. Acylation
 2. Ammonolysis

Intermediate Amide

Dehydration

 Dehydrating Agent
 (e.g., SOCl₂, POCl₃)

Final Product
(4-Cyano-2-methylbenzoic acid)

Purification
(Crystallization/Chromatography)

Characterization
(NMR, MS, IR)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 4-Cyano-2-methylbenzoic acid.
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The structural motifs present in 4-Cyano-2-methylbenzoic acid make it a valuable starting

material for synthesizing a range of pharmaceutical agents. Its derivatives are explored for

various therapeutic applications.

As a Precursor: It serves as a key intermediate for compounds used in medicinal chemistry.

For example, similar aminobenzoic acid analogs are foundational for creating folate, a

vitamin essential for DNA synthesis and replication.[12]

Inhibitor Synthesis: Cyanobenzoic acid derivatives have been shown to act as inhibitors for

enzymes like mushroom tyrosinase, indicating potential applications in developing agents

that control enzymatic browning or pigmentation.[11]

Scaffold for Complex Molecules: The compound's functional groups allow for its

incorporation into larger, more complex molecules with potential anticancer and other

biological activities.[12] For instance, the related compound methyl 4-cyano-2-

methylbenzoate is widely used in the synthesis of pharmaceuticals and agrochemicals,

including anti-inflammatory drugs.[13]

Detailed Experimental Protocol: Synthesis via
Dehydration of Amide
This protocol provides a representative method for synthesizing a cyanobenzoic acid from its

corresponding amide, a fundamental transformation in organic chemistry.

Objective: To synthesize 4-Cyano-2-methylbenzoic acid from 4-Carbamoyl-2-methylbenzoic

acid.

Causality and Trustworthiness: This protocol is designed as a self-validating system. The

choice of thionyl chloride as a dehydrating agent is based on its efficacy in converting amides

to nitriles under relatively mild conditions; the byproduct (SO₂) and excess reagent are volatile,

simplifying workup.[14] The reaction is monitored by TLC to ensure completion, and the final

product's identity and purity are confirmed through physical and spectroscopic analysis.

Materials and Reagents:

4-Carbamoyl-2-methylbenzoic acid
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Thionyl chloride (SOCl₂)[14]

Toluene (anhydrous)

Deionized water (ice-cold)

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for TLC

Procedure:

Reaction Setup: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir

bar and a reflux condenser, suspend 4-Carbamoyl-2-methylbenzoic acid (1.0 eq) in

anhydrous toluene (20 mL).

Scientist's Note: Anhydrous conditions are critical to prevent the hydrolysis of thionyl

chloride and ensure the dehydration reaction proceeds efficiently.

Addition of Reagent: Slowly add thionyl chloride (2.0 eq) to the suspension at room

temperature with vigorous stirring. The addition is exothermic and may cause the release of

HCl gas, so it must be performed in a fume hood.

Scientist's Note: A molar excess of thionyl chloride ensures the complete conversion of the

amide.

Reaction: Heat the reaction mixture to 60-80°C and maintain for 2-4 hours.[14]

Scientist's Note: The elevated temperature provides the necessary activation energy for

the dehydration reaction. Progress should be monitored by TLC (e.g., using a 1:1 mixture

of hexane and ethyl acetate as the eluent) by observing the disappearance of the starting

material spot.
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Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Carefully and slowly pour the reaction mixture into a beaker containing ice-cold water (100

mL) to quench the excess thionyl chloride.

Scientist's Note: This step hydrolyzes unreacted thionyl chloride into SO₂ and HCl. The

use of ice-cold water helps to control the exothermicity of the quench.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl

acetate (3 x 50 mL). Combine the organic layers.

Washing: Wash the combined organic layers with brine (50 mL), then dry over anhydrous

sodium sulfate.

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to

yield the crude product. The crude solid can be further purified by recrystallization from a

suitable solvent system (e.g., ethanol/water) to afford pure 4-Cyano-2-methylbenzoic acid.

Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR,

IR spectroscopy, and mass spectrometry.

Conclusion
4-Cyano-2-methylbenzoic acid is a valuable and versatile chemical intermediate with

significant applications in research and development, particularly within the pharmaceutical

industry. Its distinct structural features provide a robust platform for the synthesis of novel

compounds. A thorough understanding of its physicochemical properties, synthetic routes, and

handling requirements, as detailed in this guide, is essential for its effective and safe utilization

in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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